N-(2-hydroxyethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide

• IUPAC Name: N-(2-hydroxyethyl)-2-(1-methylindol-2-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H15N3O2S/c1-18-12-5-3-2-4-10(12)8-13(18)15-17-11(9-21-15)14(20)16-6-7-19/h2-5,8-9,19H,6-7H2,1H3,(H,16,20)
• InChI Key: XABLOIDGNCTDLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C3=NC(=CS3)C(=O)NCCO
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

N-(2-hydroxyethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is known for its unique chemical structure and promising biological activities, making it an attractive target for drug discovery and development.

Scientific Research Applications

Novel Compound Synthesis and Activity

Researchers have synthesized various compounds related to N-(2-hydroxyethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide, exploring their potential biological activities. For instance, the development of 5-aroylindoles as selective histone deacetylase 6 inhibitors shows promise for treating Alzheimer's disease by ameliorating disease phenotypes through the inhibition of tau protein phosphorylation and aggregation, showcasing neuroprotective activities (Lee et al., 2018). Similarly, the creation of 5-(2′-indolyl)thiazoles and their evaluation against human cancer cell lines highlight the anticancer potential of such compounds, with specific derivatives showing significant cytotoxicity and selectivity towards certain cancer cells (Vaddula et al., 2016).

Antimicrobial and Antiviral Research

The antimicrobial and antifungal activities of thiazole derivatives have been a focal point of research, indicating the broad spectrum of biological effects these compounds can exhibit. For example, novel pyrazole derivatives have been synthesized as potential anti-inflammatory agents with minimal ulcerogenic activity, demonstrating significant biological activity against carrageenan-induced rat paw edema (El‐Hawash & El-Mallah, 1998). Moreover, a series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives have been shown to possess pronounced antimicrobial activity, particularly against Gram-positive strains, underscoring the potential of thiazole derivatives in developing new antimicrobial agents (Bikobo et al., 2017).

Drug Discovery and Development

The synthesis and evaluation of thiazolidine-2,4-dione derivatives demonstrate the ongoing efforts to discover new drugs with antimicrobial and antifungal properties. Such research endeavors aim to expand the arsenal of compounds available for combating microbial and fungal infections, with some derivatives showing promising activity against specific bacterial and fungal strains (Abd Alhameed et al., 2019).